Cas no 83602-88-4 (DIHYDROCYCLOSPORINH)

DIHYDROCYCLOSPORINH structure
DIHYDROCYCLOSPORINH structure
Product Name:DIHYDROCYCLOSPORINH
CAS No:83602-88-4
MF:C62H113N11O12
MW:1204.62713694572
CID:1815892
PubChem ID:14488684
Update Time:2025-04-21

DIHYDROCYCLOSPORINH Chemical and Physical Properties

Names and Identifiers

    • DIHYDROCYCLOSPORINH
    • Dihydrocyclosporine H
    • CHEBI:201380
    • SCHEMBL13985556
    • Dihydrocyclosporine A
    • 30-ethyl-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
    • BCP14498
    • 59865-15-5
    • Dihydrocyclosporin H
    • 83602-88-4
    • Dihydrocyclosporin A
    • Dihydrocyclosporin
    • Inchi: 1S/C62H113N11O12/c1-25-27-28-40(15)52(75)51-56(79)65-43(26-2)58(81)67(18)33-48(74)68(19)44(29-34(3)4)55(78)66-49(38(11)12)61(84)69(20)45(30-35(5)6)54(77)63-41(16)53(76)64-42(17)57(80)70(21)46(31-36(7)8)59(82)71(22)47(32-37(9)10)60(83)72(23)50(39(13)14)62(85)73(51)24/h34-47,49-52,75H,25-33H2,1-24H3,(H,63,77)(H,64,76)(H,65,79)(H,66,78)
    • InChI Key: TYFOVYYNQGNDKH-UHFFFAOYSA-N
    • SMILES: OC(C(C)CCCC)C1C(NC(C(N(C)CC(N(C)C(C(NC(C(N(C)C(C(NC(C)C(NC(C)C(N(C)C(CC(C)C)C(N(C)C(C(N(C)C(C(N1C)=O)C(C)C)=O)CC(C)C)=O)=O)=O)=O)CC(C)C)=O)C(C)C)=O)CC(C)C)=O)=O)CC)=O

Computed Properties

  • Exact Mass: 1203.85701808g/mol
  • Monoisotopic Mass: 1203.85701808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 85
  • Rotatable Bond Count: 16
  • Complexity: 2280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 279Ų

Experimental Properties

  • Density: 1.012±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Extremely soluble (1000 g/l) (25 º C),
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